Cas no 118006-58-9 (1,1,1-trifluoro-3-methyl-4-phenylbutan-2-one)

• Product Name: 1,1,1-trifluoro-3-methyl-4-phenylbutan-2-one
• CAS No: 118006-58-9
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 2615627
• PubChem ID: 13930116
• Update Time: 2025-04-21

1,1,1-trifluoro-3-methyl-4-phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-methyl-4-phenylbutan-2-one
• 118006-58-9
• ROOQZRJPYOPRFQ-UHFFFAOYSA-N
• DTXCID10503537
• DTXSID80552754

• Inchi： 1S/C11H11F3O/c1-8(10(15)11(12,13)14)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： ROOQZRJPYOPRFQ-UHFFFAOYSA-N
• SMILES： FC(C(C(C)CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 216.07619946Da
• Monoisotopic Mass: 216.07619946Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų